Cas no 1806842-16-9 (3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde)
3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde
-
- Inchi: 1S/C7H3Br2F2NO/c8-5-3(7(10)11)1-12-4(2-13)6(5)9/h1-2,7H
- InChI Key: SAGULRFLFZUALX-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=O)N=CC=1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- XLogP3: 2.7
- Topological Polar Surface Area: 30
3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072785-250mg |
3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde |
1806842-16-9 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029072785-500mg |
3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde |
1806842-16-9 | 97% | 500mg |
$1,646.30 | 2022-03-31 | |
| Alichem | A029072785-1g |
3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde |
1806842-16-9 | 97% | 1g |
$3,069.40 | 2022-03-31 |
3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde
Recent Advances in the Study of 3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806842-16-9)
3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806842-16-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in facilitating complex chemical transformations. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological relevance.
One of the most notable applications of 3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde is its use in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound to develop potent and selective kinase inhibitors, which have shown promising results in preclinical studies. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of these inhibitors, making them attractive candidates for further development.
In addition to its pharmaceutical applications, 3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde has also been explored in the field of agrochemicals. Its unique structural features make it a valuable building block for the design of new pesticides and herbicides. Recent studies have demonstrated its efficacy in controlling a wide range of pests and weeds, with minimal environmental impact. The compound's ability to undergo various chemical transformations, such as nucleophilic substitutions and cross-coupling reactions, further expands its utility in agrochemical research.
The synthetic methodologies for producing 3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde have also seen significant advancements. Traditional routes often involved multi-step processes with low yields and poor selectivity. However, recent developments in catalytic systems and reaction conditions have enabled more efficient and scalable syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has allowed for the direct introduction of the difluoromethyl group, significantly reducing the number of steps and improving overall yield. These innovations not only enhance the accessibility of the compound but also reduce production costs, making it more viable for large-scale applications.
From a biological perspective, the compound's mechanism of action and its interactions with various biological targets have been the subject of extensive research. Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the pyridine core influence its biological activity. These findings have guided the design of next-generation compounds with improved potency and selectivity. Furthermore, computational modeling and molecular docking studies have been employed to predict the binding modes of derivatives, facilitating the rational design of new drug candidates.
In conclusion, 3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806842-16-9) continues to be a compound of significant interest in the fields of pharmaceuticals and agrochemicals. Its versatility as a synthetic intermediate, combined with its biological relevance, underscores its importance in modern chemical research. Ongoing studies are expected to uncover new applications and further optimize its synthesis, paving the way for innovative solutions to pressing challenges in human health and agriculture.
1806842-16-9 (3,4-Dibromo-5-(difluoromethyl)pyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)